Cas no 170456-83-4 (1-Tosyl-3-pyrrolidinol)

1-Tosyl-3-pyrrolidinol is a versatile synthetic intermediate widely used in organic and medicinal chemistry. This compound features a pyrrolidine core functionalized with a tosyl group and a hydroxyl group at the 3-position, making it a valuable building block for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The tosyl group enhances reactivity in nucleophilic substitution reactions, while the hydroxyl group allows for further derivatization. Its stability and well-defined reactivity profile make it particularly useful in multi-step synthesis. Researchers favor this compound for its consistent performance in constructing complex heterocyclic frameworks, contributing to efficient and scalable synthetic routes.

1-Tosyl-3-pyrrolidinol structure

Product Name:1-Tosyl-3-pyrrolidinol

CAS No:170456-83-4

MF:C₁₁H₁₅NO₃S

MW:241.306701898575

CID:825006

Update Time:2026-04-29

1-Tosyl-3-pyrrolidinol Chemical and Physical Properties

Names and Identifiers

- 1-Tosyl-3-pyrrolidinol
- 1-(4-methylphenyl)sulfonylpyrrolidin-3-ol
- 1-Tosyl-3-pyrrolidin
- 1-tosylpyrrolidin-3-ol
- 1-[(4-Methylphenyl)sulfonyl]-
- Inchi： InChI=1S/C11H15NO3S/c1-9-2-4-11(5-3-9)16(14,15)12-7-6-10(13)8-12/h2-5,10,13H,6-8H2,1H3
- InChI Key： GOIRRXGVYYWCGC-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)O

Computed Properties

Exact Mass: 241.07700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2

Experimental Properties

PSA: 65.99000
LogP: 1.76900

1-Tosyl-3-pyrrolidinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T686150-25mg	1-Tosyl-3-pyrrolidinol	170456-83-4		25mg	$104.00	2023-05-17
TRC	T686150-50mg	1-Tosyl-3-pyrrolidinol	170456-83-4		50mg	$150.00	2023-05-17
TRC	T686150-100mg	1-Tosyl-3-pyrrolidinol	170456-83-4		100mg	$276.00	2023-05-17
TRC	T686150-250mg	1-Tosyl-3-pyrrolidinol	170456-83-4		250mg	$649.00	2023-05-17
TRC	T686150-500mg	1-Tosyl-3-pyrrolidinol	170456-83-4		500mg	$1171.00	2023-05-17
Alichem	A109009761-25g	1-Tosyl-3-pyrrolidinol	170456-83-4	95%	25g	$1,007.44	2022-04-02